Cas no 911372-78-6 (4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride)

• Product Name: 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride
• CAS No: 911372-78-6
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD16295027
• CID: 1030897
• Update Time: 2025-05-25

4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-(1-Aminoethyl)benzonitrile hydrochloride
• (R)-4-(1-AMINOETHYL)BENZONITRILE-HCL
• 4-[(1R)-1-aminoethyl]benzonitrile,hydrochloride
• Benzonitrile, 4-[(1R)-1-aminoethyl]-, monohydrochloride
• 4-[(1R)-1-aminoethyl]benzonitrile hydrochloride
• AK133444
• KZLPYAMQKGFHBF-OGFXRTJISA-N
• ST2401599
• AX8254995
• 4-[(1R)-1-amino ethyl]benzonitrile hydrochloride
• 4-[(1R)-1-Aminoethyl]benzonitrile--hydrogen chloride (1/1)
• Benzonitrile, 4-[(1R)-1-aminoethyl]-, monohydrochloride (9CI)
• 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride

• MDL： MFCD16295027
• Inchi： 1S/C9H10N2.ClH/c1-7(11)9-4-2-8(6-10)3-5-9;/h2-5,7H,11H2,1H3;1H/t7-;/m1./s1
• InChI Key： KZLPYAMQKGFHBF-OGFXRTJISA-N
• SMILES： [C@@H](C1C=CC(C#N)=CC=1)(N)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride

Introduction to 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride (CAS No. 911372-78-6)

The compound 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride, identified by the CAS number 911372-78-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural uniqueness of this molecule, particularly the presence of a benzonitrile core functionalized with a chiral aminoethyl group and its hydrochloride salt form, positions it as a valuable candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. The (1R)-configuration of the aminoethyl side chain in 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride is particularly noteworthy, as it introduces a stereocenter that can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. This stereochemical feature has been extensively studied in the context of developing novel therapeutic agents that target specific biological pathways with high selectivity.

The benzonitrile moiety is another critical feature of this compound, which has been shown to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products. These attributes have positioned 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride as a promising lead compound for further medicinal chemistry investigations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have suggested that the chiral aminoethyl group interacts specifically with certain enzymes and receptors, modulating their activity in ways that could lead to therapeutic benefits. For instance, preliminary computational studies indicate that this compound may inhibit enzymes involved in inflammatory pathways, offering a potential treatment for chronic inflammatory diseases.

Moreover, the benzonitrile core has been identified as a key pharmacophore in several FDA-approved drugs, highlighting its importance in drug design. The structural framework of 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride aligns well with this pharmacophore, suggesting that it could be further optimized to enhance its binding affinity and selectivity. This has prompted researchers to explore derivative compounds that incorporate additional functional groups into the benzonitrile scaffold while maintaining the chiral aminoethyl moiety.

In vitro studies have begun to unravel the mechanism of action of 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride, providing insights into its potential therapeutic applications. Initial experiments have demonstrated its ability to modulate key signaling pathways associated with various diseases. For example, research suggests that this compound may interfere with microtubule formation, making it a candidate for developing treatments against certain types of cancer. Additionally, its anti-inflammatory properties have been observed in cell-based assays, indicating potential utility in managing conditions such as rheumatoid arthritis and inflammatory bowel disease.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its bioavailability upon administration. This is particularly important for oral formulations, where poor solubility can limit drug absorption and efficacy. The improved solubility profile makes 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride an attractive candidate for further development into a novel therapeutic agent.

As research continues to uncover new biological activities and mechanisms of action for this compound, its potential applications are expected to expand. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in drug discovery using 4-[(1R)-1-aminoethyl]benzonitrile;hydrochloride as a starting point. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design will further accelerate the development process.

The growing body of evidence supporting the therapeutic potential of this compound underscores its importance in modern medicinal chemistry. By leveraging its unique structural features—particularly the chiral aminoethyl group and the benzonitrile core—researchers are poised to develop next-generation drugs that offer improved efficacy and reduced side effects compared to existing treatments.